Cas no 1797756-97-8 (2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1797756-97-8
• MF: C₂₀H₂₄N₆OS
• MW: 396.509161949158
• CID: 5374794
• Update Time: 2025-06-03

2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2-Phenyl-1H-imidazol-1-yl)ethyl]-N-2-thiazolyl-1-piperazineacetamide
• 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C20H24N6OS/c27-18(23-20-22-7-15-28-20)16-25-11-9-24(10-12-25)13-14-26-8-6-21-19(26)17-4-2-1-3-5-17/h1-8,15H,9-14,16H2,(H,22,23,27)
• InChI Key： OMROYLZVIQBORX-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=NC=CS2)=O)CCN(CCN2C(C3=CC=CC=C3)=NC=C2)CC1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.26±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide

2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide: A Comprehensive Overview

The compound with CAS No. 1797756-97-8, commonly referred to as 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of a piperazine ring, an imidazole moiety, and a thiazole group, all of which contribute to its diverse chemical properties.

Recent studies have highlighted the importance of piperazine derivatives in the design of bioactive molecules. Piperazine, a six-membered ring containing two nitrogen atoms, is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted with an ethyl group that is further linked to an imidazole ring. The imidazole moiety, a five-membered heterocycle with two nitrogen atoms, is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the molecule's bioavailability and target affinity.

The thiazole group present in this compound adds another layer of complexity to its structure. Thiazoles are five-membered rings containing sulfur and nitrogen atoms, and they are often associated with antimicrobial and antifungal activities. In this case, the thiazole group is attached via an acetamide linkage, which may influence the molecule's solubility and permeability properties. Recent research has shown that thiazole-containing compounds can exhibit potent inhibitory effects on various enzymes, making them valuable candidates for drug discovery.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The kinase inhibitory activity of this compound has been explored in several preclinical studies, where it demonstrated significant potency against key targets such as Src kinase and Abl kinase. These findings suggest that the compound could be developed into a therapeutic agent for treating cancers driven by kinase mutations.

In addition to its enzymatic activity, this compound has also been investigated for its antimicrobial properties. Studies have shown that it exhibits potent activity against various bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The combination of its kinase inhibitory activity and antimicrobial properties makes it a versatile candidate for multifunctional drug development.

The synthesis of this compound involves a series of carefully designed organic reactions. Key steps include the formation of the piperazine ring through reductive amination, followed by substitution reactions to introduce the imidazole and thiazole groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the synthesis process, improving yield and purity while reducing costs.

From a pharmacokinetic perspective, this compound has been shown to exhibit favorable absorption and distribution properties in preclinical models. Its bioavailability is enhanced by the presence of hydrophilic groups such as the acetamide linkage, which improve solubility without compromising membrane permeability. However, further studies are needed to evaluate its metabolism and excretion profiles in humans.

Looking ahead, ongoing research is focused on optimizing the therapeutic index of this compound by modifying its structure to enhance efficacy while minimizing toxicity. Researchers are exploring strategies such as substituent optimization and prodrug design to improve its pharmacokinetic profile. Additionally, efforts are underway to investigate its potential for combination therapy with other anticancer agents or antimicrobial drugs.

In conclusion, 2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}-N-(1,3-thiazol-2-yl)acetamide represents a promising lead compound with diverse biological activities. Its unique structure combines functional groups that confer versatility in targeting multiple biological pathways. As research continues to uncover its full potential, this compound holds great promise for advancing novel therapeutic strategies in oncology and infectious diseases.